Cas no 92293-63-5 ( )

• Product Name: &nbsp
• CAS No: 92293-63-5
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 998334
• PubChem ID: 230990
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-tetramethyl-5,7-dinitro-2,3-dihydronaphthalene
• NSC-26448
• 1,1,4,4-tetramethyl-5,7-dinitro-1,2,3,4-tetrahydronaphthalene
• 92293-63-5
• DTXSID80282549
• NSC26448
•  

• Inchi： 1S/C14H18N2O4/c1-13(2)5-6-14(3,4)12-10(13)7-9(15(17)18)8-11(12)16(19)20/h7-8H,5-6H2,1-4H3
• InChI Key： RYPVKAIVQBMDRP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1C(C)(C)CCC2(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų